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Compound of Interest

1,2-Benzoxazol-3-
Compound Name: )
ylmethanesulfonyl chloride

Cat. No.: B016682

An In-depth Technical Guide to 1,2-Benzoxazol-3-ylmethanesulfonyl chloride

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 1,2-Benzoxazol-3-
ylmethanesulfonyl chloride, a key chemical intermediate in pharmaceutical synthesis.
Designed for researchers, scientists, and professionals in drug development, this document
delves into its core properties, synthesis, applications, and safety protocols, grounding all
information in established scientific principles and authoritative sources.

Core Compound Identification and Properties

1,2-Benzoxazol-3-ylmethanesulfonyl chloride, also known as 1,2-Benzisoxazole-3-
methanesulfonyl chloride, is a reactive chemical intermediate primarily recognized for its role in
the synthesis of active pharmaceutical ingredients (APIs). Its precise structure and properties
are crucial for its effective use in multi-step organic synthesis.

The compound is identified by the CAS Number: 73101-65-2.[1][2][3] It is a tan or light brown
sticky solid under standard conditions and requires refrigerated storage (2-8°C or -20°C) under
an inert atmosphere to maintain its stability.[1][2]

Table 1. Core Properties of 1,2-Benzoxazol-3-ylmethanesulfonyl chloride
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Property Value Source(s)
CAS Number 73101-65-2 [1][2][3]
Molecular Formula CsHeCINO3S [1][3]
Molecular Weight 231.66 g/mol [1112][3]
Appearance Tan to Light Brown Sticky Solid  [1][2]

1,2-Benzisoxazole-3-
methanesulfonyl chloride,
Benzo[d]isoxazol-3-yl-

Common Synonyms , [1][2]
methanesulfonyl chloride,
Zonisamide Sulfonyl Chloride

Impurity

2-8°C Refrigerator or -20°C
Storage Conditions Freezer, Under Inert [1]

Atmosphere

Synthesis Pathway and Mechanistic Insights

The synthesis of 1,2-Benzoxazol-3-ylmethanesulfonyl chloride is a critical step in the
production of certain sulfonamide-based drugs. A well-documented method is its preparation as
a key intermediate for 1,2-benzisoxazole-3-methanesulfonamide, the active ingredient in the
anticonvulsant drug Zonisamide.[4][5]

A patented one-pot process provides an efficient route, starting from 1,2-benzisoxazole-3-
acetic acid.[4] This process is designed to convert the carboxylic acid precursor into the highly
reactive sulfonyl chloride.

Experimental Protocol: One-Pot Synthesis

This protocol is adapted from established patent literature.[4]
Step 1: Chlorosulfonation of 1,2-Benzisoxazole-3-acetic acid

e Procedure: 1,2-Benzisoxazole-3-acetic acid is dissolved in a suitable inert solvent, such as
1,2-dichloroethane. Chlorosulfonic acid (CISOsH) is added dropwise to the mixture while
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maintaining a controlled temperature (e.g., 63°C).[4]

o Causality: Chlorosulfonic acid is a powerful sulfonating and chlorinating agent. It reacts with
the activated methylene group (adjacent to the benzoxazole ring and the carboxyl group) to
introduce the sulfonic acid group, which subsequently gets chlorinated. The acetic acid
moiety is displaced in this process.

Step 2: Neutralization and Salt Formation

e Procedure: A base, such as an aqueous sodium hydroxide solution, is added to the mixture.
This neutralizes the excess acid and forms the alkali metal salt of 1,2-benzisoxazole-3-
methanesulfonic acid.[4] Water is then typically removed by azeotropic distillation.

o Causality: The formation of the sulfonate salt is crucial for the subsequent step. The salt is
more stable and manageable than the free sulfonic acid. Removing water is critical because
the reagent in the next step, phosphoryl chloride, reacts violently with water.

Step 3: Conversion to Sulfonyl Chloride

e Procedure: Phosphoryl chloride (POCIs) is added to the reaction mixture containing the dried
alkali metal salt.[4] The reaction is typically heated (e.g., 75°C to 85°C) to drive the
conversion.[4] A tertiary amine like triethylamine may be added to facilitate the reaction.[4]

o Causality: Phosphoryl chloride is a standard reagent used to convert sulfonic acid salts into
sulfonyl chlorides. It provides the chloride atom and acts as a dehydrating agent, driving the
reaction to completion to form the desired 1,2-Benzoxazol-3-ylmethanesulfonyl chloride.

Workflow Visualization
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Step 1: Chlorosulfonation
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Caption: One-pot synthesis workflow for 1,2-Benzoxazol-3-ylmethanesulfonyl chloride.

Application in Drug Development and Discovery

The primary significance of 1,2-Benzoxazol-3-ylmethanesulfonyl chloride lies in its role as a
direct precursor to Zonisamide, an established anticonvulsant drug.[5] Zonisamide is a
synthetic 1,2-benzisoxazole-3-methanesulfonamide used as an adjunctive therapy for partial-
onset seizures.[5] Therefore, the synthesis and purity of the sulfonyl chloride intermediate are
of paramount importance for the quality and efficacy of the final drug product. In this context, it
is also referred to as "Zonisamide Impurity 4" or "Zonisamide Sulfonyl Chloride Impurity,”
highlighting its critical role in quality control during drug manufacturing.[1]
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Beyond this specific application, the 1,2-benzoxazole (or 1,2-benzisoxazole) scaffold is a
privileged structure in medicinal chemistry. This heterocyclic moiety is found in numerous
biologically active compounds and is recognized as an essential pharmacophore.[6]
Benzoxazole derivatives have been patented and investigated for a wide range of therapeutic
applications, including as anticancer agents and enzyme inhibitors, due to their favorable
interactions with various protein targets.[6] The synthesis of novel derivatives often requires
versatile intermediates like 1,2-Benzoxazol-3-ylmethanesulfonyl chloride to introduce the
sulfonyl group, which can act as a key binding element or a bioisostere for an amide group.[7]

Logical Relationship Diagram
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Caption: Role of the compound in pharmaceutical development.

Safety, Handling, and Analytical Protocols

As a reactive sulfonyl chloride, 1,2-Benzoxazol-3-ylmethanesulfonyl chloride must be
handled with significant care. While a specific, detailed safety data sheet (SDS) for this exact
compound is not readily available in the search results, data from closely related sulfonyl
chlorides, such as benzenesulfonyl chloride, provide a reliable basis for hazard assessment.[8]

[°]

Table 2: Hazard ldentification and Recommended Precautions
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Hazard Class

Description

Recommended Source

Precautions (Analogous)

Acute Oral Toxicity

Harmful if swallowed.

[8][9]

Do not eat, drink, or

smoke when using. If
swallowed, rinse

mouth and call a [819]
poison center. Do

NOT induce vomiting.

[8]1°]

Skin

Corrosion/Irritation

Causes severe skin

burns and chemical

damage upon contact.

[8]

Wear appropriate

protective gloves and
clothing. In case of

contact, immediately [8]
remove contaminated
clothing and rinse skin

with water.[8]

Causes serious,

Wear safety goggles
or a face shield. If in

eyes, rinse cautiously

Eye Damage potentially irreversible  with water for several [9]
eye damage.[8] minutes and seek
immediate medical
attention.[9]
Store in a dry, well-
Reacts with water and  ventilated place away
o other nucleophiles from incompatible
Reactivity [9][10]

(e.g., alcohols,

amines).

materials. Use under
a chemical fume
hood.[9][10]

Analytical Characterization

The characterization of 1,2-Benzoxazol-3-yImethanesulfonyl chloride and related

compounds typically involves standard analytical techniques to confirm its structure and purity:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR are used to
elucidate the molecular structure.[11]

e Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its
identity.[12]

o Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the presence of key functional
groups, particularly the S=O bonds of the sulfonyl chloride.[12]

Conclusion

1,2-Benzoxazol-3-ylmethanesulfonyl chloride (CAS: 73101-65-2) is a specialized chemical
intermediate of high importance in the pharmaceutical industry. Its primary, well-established
role as a direct precursor to the anticonvulsant Zonisamide underscores the need for robust
and efficient synthesis protocols and stringent quality control. Furthermore, as a derivative of
the biologically significant 1,2-benzoxazole scaffold, it holds potential as a building block in the
broader field of medicinal chemistry for the development of novel therapeutics. Due to its
reactive nature, strict adherence to safety and handling protocols is mandatory for any
research or manufacturing activities involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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